Batch and continuous flow mechanochemical synthesis of organic compounds including APIs
Reaction Chemistry & Engineering Pub Date: 2023-09-05 DOI: 10.1039/D2RE00521B
Abstract
Mechanochemistry is becoming an enabling technology for the synthesis of organic and inorganic compounds as well as for the synthesis of polymers as it underlines sustainability in a significant manner. Continuous mechanochemical synthesis further adds value to the approach through consistency, smaller footprint, and better energy efficiency. This review gives an indepth view of the present status of this subject along with critical engineering aspects that one needs to measure and monitor as eventually synthesis needs to be transformed into a process. The examples covered herein include the synthesis of organic compounds, viz., APIs, agrochemical intermediates, catalysts, and polymers. In the end, we also discuss the safety aspects of mechanochemical synthesis and recommendations for exploring this field further.
Recommended Literature
- [1] Ordered interfaces for dual easy axes in liquid crystals
- [2] Determination of halofuginone hydrobromide in medicated animal feeds
- [3] Light-emitting diode (LED)-directed green synthesis of silver nanoparticles and evaluation of their multifaceted clinical and biological activities
- [4] Foods and drugs analysis
- [5] Front cover
- [6] Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†
- [7] The Preparation of Chitin Oligosaccharides
- [8] Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†
- [9] Boron–noble gas covalent bonds in borenium and boronium compounds†
- [10] Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming†
Journal Name：Reaction Chemistry & Engineering
Research Products
-
CAS no.: 112695-98-4
-
CAS no.: 16817-43-9
